Cas no 827304-30-3 (Phosphonic acid, (3-hydroxy-1-hexenyl)-, diethyl ester)

• Product name: Phosphonic acid, (3-hydroxy-1-hexenyl)-, diethyl ester
• CAS No: 827304-30-3
• MF: C₁₀H₂₁O₄P
• MW: 236.24514
• CID: 685397
• PubChem ID: 71417611

Phosphonic acid, (3-hydroxy-1-hexenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-hydroxy-1-hexenyl)-, diethyl ester
• 1-diethoxyphosphorylhex-1-en-3-ol
• DTXSID40836946
• Diethyl (3-hydroxyhex-1-en-1-yl)phosphonate
• 827304-30-3

• Inchi： InChI=1S/C10H21O4P/c1-4-7-10(11)8-9-15(12,13-5-2)14-6-3/h8-11H,4-7H2,1-3H3
• InChI Key： JCJZNJQPLOHBNK-UHFFFAOYSA-N
• SMILES： CCCC(C=CP(=O)(OCC)OCC)O

Computed Properties

• Exact Mass: 236.11774614g/mol
• Monoisotopic Mass: 236.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 1